1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-5-carbaldehyde

• IUPAC Name: 3-[(3-fluoro-4-methoxyphenyl)methyl]imidazole-4-carbaldehyde
• InChI: InChI=1S/C12H11FN2O2/c1-17-12-3-2-9(4-11(12)13)6-15-8-14-5-10(15)7-16/h2-5,7-8H,6H2,1H3
• InChI Key: JRGMXDXXEFXOAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2C=NC=C2C=O)F
• Molecular Formula: C12H11FN2O2
• Molecular Weight: 234.23 g/mol
• CAS No.: 2097992-97-5

Description

The compound “1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-5-carbaldehyde” is a derivative of "3-Fluoro-4-methoxybenzyl alcohol". This compound has a molecular weight of 156.16 and is typically in liquid form.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, related compounds such as “3-Fluoro-4-methoxybenzyl alcohol” and “3-Fluoro-4-methoxybenzyl chloride” are used in various chemical reactions.

Scientific Research Applications

Synthesis and Characterization

1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-5-carbaldehyde and its derivatives play a significant role in the field of organic synthesis and chemical intermediates. For instance, the synthesis and characterization of new 4-Methyl-5-Imidazole Carbaldehyde Derivatives demonstrate the compound's utility as a building block in medicinal chemistry. These derivatives are synthesized starting from 4-methyl-1H-imidazole-5-carbaldehyde, showcasing the versatility of imidazole carbaldehydes in synthesizing various biologically important molecules (Orhan et al., 2019).

Synthesis of Novel Compounds

The compound and its related structures are used in the synthesis of novel compounds with potential biological activities. For example, a study on the synthesis and antimicrobial activity of novel imidazole-bearing isoxazole derivatives utilized 1-(4-methoxybenzyl)-2-butyl-4-chloro-5-(3-arylisoxazol-5-yl)-1H-imidazoles, demonstrating the compound's relevance in creating new antimicrobial agents (Maheta et al., 2012).

Luminescence Sensing

Additionally, derivatives of this compound are explored in the development of luminescence sensors. Research on lanthanide metal-organic frameworks based on dimethylphenyl imidazole dicarboxylate has shown these complexes' ability to serve as selective fluorescence sensors for benzaldehyde derivatives, highlighting the compound's application in chemical sensing and detection (Shi et al., 2015).

Antileukemic Activity

The chemical's derivatives have also been investigated for their antileukemic activity. A study synthesizing 4-methoxybenzyl derivatives bearing imidazo[2,1-b][1,3,4]thiadiazole revealed compounds with significant cytotoxic effects against leukemia cell lines, showcasing the potential therapeutic applications of these derivatives (Choodamani et al., 2020).

Future Directions

While specific future directions for “1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-5-carbaldehyde” were not found, research on related compounds like FMTC suggests potential applications in the treatment of hepatocellular carcinoma.

Mechanism of Action

Target of Action

A structurally similar compound, 2-(1,3-benzodioxol-5-yl)-5-[(3-fluoro-4-methoxybenzyl)sulfanyl]-1,3,4-oxadiazole, is known to target glycogen synthase kinase-3 beta (gsk-3β) in humans . GSK-3β is a serine/threonine protein kinase involved in various cellular processes, including glycogen metabolism, cell signaling, and cell development .

Mode of Action

Based on the target of the structurally similar compound mentioned above, it can be hypothesized that this compound may interact with its target protein (such as gsk-3β) and modulate its activity, leading to changes in the downstream cellular processes .

Biochemical Pathways

If the compound targets gsk-3β as suggested, it could potentially influence pathways related to glycogen metabolism, cell signaling, and cell development .

Result of Action

If the compound acts on GSK-3β, it could potentially alter cellular processes such as glycogen metabolism, cell signaling, and cell development .